![molecular formula C11H16N2O2S B062840 1-[4-(Methylsulfonyl)phenyl]piperazine CAS No. 187669-60-9](/img/structure/B62840.png)
1-[4-(Methylsulfonyl)phenyl]piperazine
Cat. No. B062840
M. Wt: 240.32 g/mol
InChI Key: KNQFDOLIXOOIGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449576B1
Procedure details
Piperazine (0.98 g, 11.5 mmol), Pd(II) acetate (0.017 g), sodium t-butoxide (0.37 g, 4.2 mmol) and BINAP (0.049 g) were stirred at room temperature in 10 mL dry toluene for 15 min. 1-Bromo-4-methanesulfonyl-benzene (0.9 g, 3.8 mmol) in 10 mL dry toluene was added into the reaction mixture. Then the reaction mixture was refluxed at 110° C. for 20 hrs. The reaction mixture was filtered through a celite bed and washed with toluene. The toluene was concentrated and the reaction mixture was taken in ethyl acetate and extracted with 1.5 (N) HCl solution three times. The combined aqueous layers were washed with diethyl ether. The aqueous layer was neutralized with 10% aqueous sodium hydroxide solution and then extracted with ethyl acetate three times. The combined ethyl acetate layers were washed with water and saturated brine solution, dried over anhydrous sodium sulfate, concentrated and chromatographed (9/1-CHCl3/MeOH) to afford the product.
[Compound]
Name
Pd(II) acetate
Quantity
0.017 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.CC(C)([O-])C.[Na+].C1C=CC(P(C2C(C3C(P(C4C=CC=CC=4)C4C=CC=CC=4)=CC=C4C=3C=CC=C4)=C3C(C=CC=C3)=CC=2)C2C=CC=CC=2)=CC=1.Br[C:60]1[CH:65]=[CH:64][C:63]([S:66]([CH3:69])(=[O:68])=[O:67])=[CH:62][CH:61]=1>C1(C)C=CC=CC=1>[CH3:69][S:66]([C:63]1[CH:64]=[CH:65][C:60]([N:1]2[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]2)=[CH:61][CH:62]=1)(=[O:68])=[O:67] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.98 g
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Type
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reactant
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Smiles
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N1CCNCC1
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[Compound]
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Name
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Pd(II) acetate
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Quantity
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0.017 g
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Type
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reactant
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Smiles
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Name
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Quantity
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0.37 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[Na+]
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Name
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Quantity
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0.049 g
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Type
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reactant
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Smiles
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C=1C=CC(=CC1)P(C=2C=CC=CC2)C3=CC=C4C=CC=CC4=C3C5=C6C=CC=CC6=CC=C5P(C=7C=CC=CC7)C=8C=CC=CC8
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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0.9 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)S(=O)(=O)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through a celite bed
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WASH
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Type
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WASH
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Details
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washed with toluene
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The toluene was concentrated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 1.5 (N) HCl solution three times
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WASH
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Type
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WASH
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Details
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The combined aqueous layers were washed with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate three times
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WASH
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Type
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WASH
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Details
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The combined ethyl acetate layers were washed with water and saturated brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed (9/1-CHCl3/MeOH)
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CUSTOM
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Type
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CUSTOM
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Details
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to afford the product
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Outcomes
Product
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Name
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Type
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Smiles
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CS(=O)(=O)C1=CC=C(C=C1)N1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
